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Compound of Interest

Compound Name: m-PEG16-alcohol

Cat. No.: B032618 Get Quote

This technical guide provides a comprehensive overview of the molecular weight and purity of

methoxy-poly(ethylene glycol) with 16 ethylene glycol units (m-PEG16-alcohol). It is intended

for researchers, scientists, and drug development professionals who utilize this molecule in

their work. This document outlines the key specifications, the analytical techniques used for its

characterization, and the underlying chemical principles.

m-PEG16-alcohol is a monodisperse polyethylene glycol derivative that is widely used as a

linker in the development of PROTACs (Proteolysis Targeting Chimeras) and as a building

block for creating more complex PEGylated molecules.[1] Its hydrophilic nature enhances the

solubility of conjugated molecules in aqueous media.[2] The terminal hydroxyl group allows for

further chemical modification and attachment to other molecules of interest.[2]

Physicochemical Properties
The fundamental properties of m-PEG16-alcohol are summarized in the table below. These

values are critical for accurate stoichiometric calculations in chemical reactions and for the

precise characterization of resulting conjugates.
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Property Value References

Chemical Name

2,5,8,11,14,17,20,23,26,29,32,

35,38,41,44,47-

Hexadecaoxanonatetracontan-

49-ol

[3]

Synonyms

Hexadecaethylene glycol

monomethyl ether, Methoxyl-

PEG16-alcohol

[3]

CAS Number 133604-58-7 [2][3][4][5]

Molecular Formula C33H68O17 [2][3][4]

Molecular Weight 736.88 g/mol [1][3]

Purity Typically ≥95% [3][5]

Quality Control and Purity Assessment Workflow
The quality of m-PEG16-alcohol is paramount for its application in research and drug

development. The primary impurity of concern is the corresponding polyethylene glycol diol,

which can arise from the presence of water during the synthesis process. The following

diagram illustrates a typical workflow for the quality control and purity assessment of m-
PEG16-alcohol.
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Caption: Quality control workflow for m-PEG16-alcohol.

Experimental Protocols
The determination of molecular weight and purity of m-PEG16-alcohol relies on a combination

of analytical techniques. Below are detailed methodologies for the key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of m-PEG16-alcohol and to assess the ratio of

the methoxy end-group to the ethylene glycol repeat units.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Sample Preparation: Dissolve 5-10 mg of m-PEG16-alcohol in 0.6-0.7 mL of a suitable

deuterated solvent (e.g., Chloroform-d, Deuterium Oxide).

Data Acquisition:

Experiment: ¹H NMR

Number of Scans: 16 or 32
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Relaxation Delay: 5 seconds

Data Analysis:

The sharp singlet peak corresponding to the methoxy (CH₃O-) protons should be

observed around 3.38 ppm.

The large multiplet corresponding to the ethylene glycol (-OCH₂CH₂O-) protons should be

observed around 3.64 ppm.

The integration of the methoxy peak (normalized to 3 protons) relative to the integration of

the ethylene glycol backbone protons can be used to confirm the degree of

polymerization.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of m-PEG16-alcohol and to quantify any impurities, such

as the corresponding PEG-diol.

Instrumentation: An HPLC or UPLC system equipped with a UV or an Evaporative Light

Scattering Detector (ELSD). A reverse-phase C18 column is commonly used.

Mobile Phase:

Solvent A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid.

Solvent B: Acetonitrile with 0.1% trifluoroacetic acid (TFA) or formic acid.

Gradient Elution: A linear gradient from a low to a high percentage of Solvent B over 20-30

minutes is typically employed to ensure the separation of components with different

polarities.

Flow Rate: 0.5 - 1.0 mL/min.

Column Temperature: 30-40 °C.

Data Analysis: The purity is calculated based on the area of the main peak relative to the

total area of all peaks in the chromatogram.
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Mass Spectrometry (MS)
Objective: To confirm the molecular weight of m-PEG16-alcohol.

Instrumentation: An Electrospray Ionization Mass Spectrometer (ESI-MS) or a Matrix-

Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometer (MALDI-TOF).

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol,

acetonitrile) at a low concentration (e.g., 1 mg/mL) and may be mixed with a matrix for

MALDI-TOF analysis.

Data Analysis: The resulting mass spectrum should show a prominent peak corresponding to

the molecular ion of m-PEG16-alcohol (e.g., [M+Na]⁺ or [M+H]⁺). The observed mass

should be within a narrow tolerance of the calculated theoretical mass (736.88 g/mol ).[6]

This comprehensive guide provides the essential technical details regarding the molecular

weight and purity of m-PEG16-alcohol, which are critical for its successful application in

scientific research and development. The provided experimental protocols offer a foundation for

the analytical characterization of this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to m-PEG16-alcohol:
Molecular Weight and Purity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032618#m-peg16-alcohol-molecular-weight-and-
purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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